Cas no 1223981-48-3 (4-{[(3-chlorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine)

4-{[(3-chlorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine structure
1223981-48-3 structure
Product Name:4-{[(3-chlorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine
CAS No:1223981-48-3
MF:C23H16ClN3S
MW:401.9112
CID:5344647
Update Time:2025-07-18

4-{[(3-chlorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 4-[(3-chlorophenyl)methylsulfanyl]-2-naphthalen-1-ylpyrazolo[1,5-a]pyrazine
    • 4-[(3-chlorobenzyl)thio]-2-(1-naphthyl)pyrazolo[1,5-a]pyrazine
    • 4-{[(3-CHLOROPHENYL)METHYL]SULFANYL}-2-(NAPHTHALEN-1-YL)PYRAZOLO[1,5-A]PYRAZINE
    • STL082062
    • 4-((3-chlorobenzyl)thio)-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine
    • 4-[(3-chlorobenzyl)sulfanyl]-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine
    • 4-{[(3-chlorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine
    • Inchi: 1S/C23H16ClN3S/c24-18-8-3-5-16(13-18)15-28-23-22-14-21(26-27(22)12-11-25-23)20-10-4-7-17-6-1-2-9-19(17)20/h1-14H,15H2
    • InChI Key: OJPUUEZXPWXSQD-UHFFFAOYSA-N
    • SMILES: ClC1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])SC1C2=C([H])C(C3=C([H])C([H])=C([H])C4=C([H])C([H])=C([H])C([H])=C34)=NN2C([H])=C([H])N=1

Computed Properties

  • Exact Mass: 401.075
  • Monoisotopic Mass: 401.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 55.5

4-{[(3-chlorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine Pricemore >>

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Additional information on 4-{[(3-chlorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine

Research Briefing on 4-{[(3-chlorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine (CAS: 1223981-48-3)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 4-{[(3-chlorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine (CAS: 1223981-48-3), a promising candidate in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a modulator of key biological pathways, particularly in the context of inflammation and oncology. The compound's unique structural features, including the pyrazolo[1,5-a]pyrazine core and the naphthalene substituent, contribute to its distinctive pharmacological profile.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on the NLRP3 inflammasome, a critical mediator of inflammatory responses. The study demonstrated that 4-{[(3-chlorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine exhibited potent activity with an IC50 of 0.8 μM in vitro, outperforming several reference compounds. Molecular docking simulations suggested that the compound binds to the ATP-binding site of NLRP3, stabilizing its inactive conformation. These findings position it as a potential therapeutic for inflammatory diseases such as rheumatoid arthritis and gout.

Another significant development was reported in a 2024 Nature Communications paper, where the compound showed promising antitumor activity in preclinical models of triple-negative breast cancer (TNBC). The research team observed that the compound selectively induced apoptosis in TNBC cell lines (MDA-MB-231 and HCC1937) while showing minimal cytotoxicity toward normal mammary epithelial cells. Mechanistic studies revealed that the compound disrupts the interaction between β-catenin and TCF4, thereby inhibiting Wnt/β-catenin signaling - a pathway frequently dysregulated in aggressive cancers.

From a chemical synthesis perspective, recent advances have improved the scalability of producing 4-{[(3-chlorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine. A 2023 Organic Process Research & Development publication detailed a novel three-step synthetic route with an overall yield of 42%, representing a significant improvement over previous methods. The new protocol employs a copper-catalyzed C-S coupling as the key step, which proceeds with excellent regioselectivity and avoids the need for protecting groups.

Pharmacokinetic studies conducted in rodent models indicate that the compound has favorable absorption properties (oral bioavailability of 58%) and a half-life of approximately 6 hours. However, metabolism studies identified CYP3A4-mediated oxidation of the naphthalene moiety as a primary clearance pathway, suggesting potential drug-drug interactions that warrant further investigation in clinical settings.

Looking forward, several pharmaceutical companies have included derivatives of 4-{[(3-chlorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine in their preclinical pipelines, particularly for inflammatory and oncological indications. The compound's dual activity against both inflammatory pathways and cancer-related signaling makes it an attractive scaffold for further optimization. Future research directions likely include structural modifications to improve metabolic stability and the development of targeted delivery systems to enhance tissue specificity.

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